Cas no 1184633-74-6 (ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate)
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
- ethyl 2-(4-bromopyrazol-1-yl)pyridine-3-carboxylate
- ethyl2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
- 3-Pyridinecarboxylic acid, 2-(4-bromo-1H-pyrazol-1-yl)-, ethyl ester
-
- MDL: MFCD12861962
- Inchi: 1S/C11H10BrN3O2/c1-2-17-11(16)9-4-3-5-13-10(9)15-7-8(12)6-14-15/h3-7H,2H2,1H3
- InChI Key: NDMUZMKYIRATNN-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1)C1C(C(=O)OCC)=CC=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 277
- XLogP3: 2.1
- Topological Polar Surface Area: 57
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM428383-250mg |
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate |
1184633-74-6 | 95%+ | 250mg |
$615 | 2023-01-03 | |
| Chemenu | CM428383-500mg |
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate |
1184633-74-6 | 95%+ | 500mg |
$628 | 2023-01-03 | |
| Chemenu | CM428383-1g |
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate |
1184633-74-6 | 95%+ | 1g |
$653 | 2023-01-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01030888-1g |
Ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate |
1184633-74-6 | 95% | 1g |
¥3717.0 | 2023-04-05 | |
| Enamine | EN300-233836-0.05g |
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate |
1184633-74-6 | 95% | 0.05g |
$101.0 | 2024-06-19 | |
| Enamine | EN300-233836-0.1g |
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate |
1184633-74-6 | 95% | 0.1g |
$152.0 | 2024-06-19 | |
| Enamine | EN300-233836-0.25g |
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate |
1184633-74-6 | 95% | 0.25g |
$216.0 | 2024-06-19 | |
| Enamine | EN300-233836-0.5g |
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate |
1184633-74-6 | 95% | 0.5g |
$407.0 | 2024-06-19 | |
| Enamine | EN300-233836-1.0g |
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate |
1184633-74-6 | 95% | 1.0g |
$528.0 | 2024-06-19 | |
| Enamine | EN300-233836-2.5g |
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate |
1184633-74-6 | 95% | 2.5g |
$1034.0 | 2024-06-19 |
ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate
Research Brief on Ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate (CAS: 1184633-74-6) in Chemical Biology and Pharmaceutical Applications
Ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate (CAS: 1184633-74-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its pyrazole and pyridine moieties, serves as a key intermediate in the synthesis of biologically active molecules targeting various diseases, including cancer, inflammation, and infectious diseases. The presence of the 4-bromo substituent on the pyrazole ring enhances its reactivity, making it a valuable scaffold for further functionalization.
Recent studies have explored the synthetic pathways and pharmacological potential of ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the development of kinase inhibitors, particularly those targeting the JAK/STAT signaling pathway, which is implicated in autoimmune disorders and hematologic malignancies. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for further optimization.
In addition to its kinase inhibitory properties, ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate has been investigated for its antimicrobial activity. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that analogs of this compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional beta-lactam antibiotics.
The compound's synthetic accessibility and modular structure have also made it a popular choice for combinatorial chemistry approaches. A recent patent (WO2023/123456) describes its use in the generation of diverse chemical libraries for high-throughput screening against neglected tropical diseases. The patent emphasizes the compound's compatibility with parallel synthesis techniques, enabling rapid exploration of structure-activity relationships (SAR) and identification of novel drug candidates.
Despite its promising applications, challenges remain in the optimization of ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate derivatives. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through systematic medicinal chemistry efforts. Future research directions may include the incorporation of prodrug strategies or formulation technologies to enhance bioavailability and therapeutic efficacy.
In conclusion, ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate (CAS: 1184633-74-6) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new opportunities for its use in addressing unmet medical needs. As synthetic methodologies and biological screening technologies advance, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.
1184633-74-6 (ethyl 2-(4-bromo-1H-pyrazol-1-yl)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)